Methyl 4-(1,3-dibenzylhexahydro-2-pyrimidinyl)benzoate

• Molecular Formula: C26H28N2O2
• Molecular Weight: 400.5 g/mol
• IUPAC Name: methyl 4-(1,3-dibenzyl-1,3-diazinan-2-yl)benzoate
• InChI: InChI=1S/C26H28N2O2/c1-30-26(29)24-15-13-23(14-16-24)25-27(19-21-9-4-2-5-10-21)17-8-18-28(25)20-22-11-6-3-7-12-22/h2-7,9-16,25H,8,17-20H2,1H3
• InChI Key: YPUWJEFFNGJXPY-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)C2N(CCCN2CC3=CC=CC=C3)CC4=CC=CC=C4

Description

Methyl 4-(1,3-dibenzylhexahydro-2-pyrimidinyl)benzoate, also known as MDHB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl 4-(1,3-dibenzylhexahydro-2-pyrimidinyl)benzoate is not well understood. However, studies have suggested that Methyl 4-(1,3-dibenzylhexahydro-2-pyrimidinyl)benzoate may exert its effects through the modulation of various signaling pathways, including the NF-κB pathway and the PI3K/Akt pathway.
Biochemical and Physiological Effects:
Studies have shown that Methyl 4-(1,3-dibenzylhexahydro-2-pyrimidinyl)benzoate has various biochemical and physiological effects. For example, Methyl 4-(1,3-dibenzylhexahydro-2-pyrimidinyl)benzoate has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and to reduce oxidative stress. In addition, Methyl 4-(1,3-dibenzylhexahydro-2-pyrimidinyl)benzoate has been shown to improve glucose tolerance and to enhance insulin sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-(1,3-dibenzylhexahydro-2-pyrimidinyl)benzoate in lab experiments is its relatively low toxicity. However, one limitation is that the mechanism of action of Methyl 4-(1,3-dibenzylhexahydro-2-pyrimidinyl)benzoate is not well understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on Methyl 4-(1,3-dibenzylhexahydro-2-pyrimidinyl)benzoate. One direction is to further investigate its potential as an anti-inflammatory agent and as a treatment for Alzheimer's disease. Another direction is to explore its potential as an antitumor agent and as a treatment for diabetes. In addition, further studies are needed to elucidate the mechanism of action of Methyl 4-(1,3-dibenzylhexahydro-2-pyrimidinyl)benzoate and to optimize its synthesis method.

Synthesis Methods

Methyl 4-(1,3-dibenzylhexahydro-2-pyrimidinyl)benzoate can be synthesized through a multi-step process starting with the reaction of 4-chlorobenzoic acid with 1,3-dibenzyl-2,5-dioxohexahydro-1,3,5-triazine. This is followed by the reaction of the resulting intermediate with methyl iodide to produce Methyl 4-(1,3-dibenzylhexahydro-2-pyrimidinyl)benzoate.

Scientific Research Applications

Methyl 4-(1,3-dibenzylhexahydro-2-pyrimidinyl)benzoate has been found to have potential applications in various fields of scientific research. In the field of medicinal chemistry, Methyl 4-(1,3-dibenzylhexahydro-2-pyrimidinyl)benzoate has been studied for its potential as an anti-inflammatory agent and as a treatment for Alzheimer's disease. In addition, Methyl 4-(1,3-dibenzylhexahydro-2-pyrimidinyl)benzoate has been investigated for its potential use as an antitumor agent and as a treatment for diabetes.